![molecular formula C18H21ClN4O B2357180 2-(2-chlorophenyl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide CAS No. 2097919-10-1](/img/structure/B2357180.png)
2-(2-chlorophenyl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide
Description
2-(2-chlorophenyl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide is a useful research compound. Its molecular formula is C18H21ClN4O and its molecular weight is 344.84. The purity is usually 95%.
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Scientific Research Applications
Medicine: Anesthetic and Analgesic Agent
This compound is structurally related to ketamine, which is known for its anesthetic and analgesic properties . It could potentially serve as a non-opioid alternative for pain management, offering a new avenue for patient treatment without the risk of addiction associated with opioids.
Biotechnology: Enzyme Inhibition Studies
Due to its structural complexity, this compound may act as an inhibitor for certain enzymes. It could be used in biotechnological research to study enzyme kinetics and mechanisms, potentially leading to the development of new drugs or biotechnological tools .
Pharmacology: Treatment of Neurodegenerative Diseases
The compound’s ability to cross the blood-brain barrier suggests it could be used in pharmacological applications to treat neurodegenerative diseases. Its interaction with neurotransmitter systems might be leveraged to modulate neural activity and slow disease progression .
Chemistry: Synthesis of Novel Derivatives
In synthetic chemistry, this compound could serve as a precursor for the synthesis of a wide range of novel derivatives. These derivatives could have varied applications, such as in the development of new materials or as intermediates in the synthesis of complex molecules .
Materials Science: Organic Semiconductor Precursor
The compound’s molecular structure indicates potential use as an organic semiconductor. It could be utilized in the field of materials science for the development of organic light-emitting diodes (OLEDs) or organic photovoltaic cells .
Analytical Chemistry: Chromatography Standard
Given its unique chemical signature, this compound could be used as a standard in chromatographic analyses to calibrate equipment or to develop new analytical methods for detecting similar compounds in various samples .
properties
IUPAC Name |
2-(2-chlorophenyl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN4O/c1-23(2)18-20-11-13-9-14(7-8-16(13)22-18)21-17(24)10-12-5-3-4-6-15(12)19/h3-6,11,14H,7-10H2,1-2H3,(H,21,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTFGFGAQFQAWLG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C2CC(CCC2=N1)NC(=O)CC3=CC=CC=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-chlorophenyl)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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